Cas no 154229-21-7 (D4-abiraterone)

• Product Name: D4-abiraterone
• CAS No: 154229-21-7
• MF: C₂₄H₂₉NO
• MW: 347.493166685104
• MDL: MFCD31544313
• CID: 165489
• PubChem ID: 196941
• Update Time: 2025-09-19

D4-abiraterone Chemical and Physical Properties

Names and Identifiers

• Androsta-4,16-dien-3-one,17-(3-pyridinyl)- (9CI)
• 17-(3-Pyridinyl)-androsta-4,16-dien-3-one
• 17-(3-Pyridyl)androsta-5,16-dien-3-one
• 17-(pyridin-3-yl)androsta-4,16-dien-3-one
• Androsta-4,16-dien-3-one, 17-(3-pyridinyl)-
• CB 7627
• CB-7627
• Δ4-abiraterone
• Abiraterone ketone analog
• D4-abiraterone
• D4A
• D4-abiraterone (CB-7627)
• 7-(3-pyridyl)androsta-5,16-dien-3-one
• 17-(3-pyridinyl)-androsta-4,16-diene-3-one
• o4-Abiraterone
• Z2L6XS2R7H
• 154229-21-7
• CB7627
• (8R,9S,10R,13S,14S)-10,13-Dimethyl-17-(pyridin-3-yl)-6,7,8,9,10,11,12,13,14,15-decahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• Delta4-abiraterone
• AKOS028109269
• 17-(3-PYRIDINYL)ANDROSTA-4,16-DIEN-3-ONE
• U7P
• DTXSID90934961
• CHEMBL132778
• UNII-Z2L6XS2R7H
• CS-0033729
• .DELTA.4-ABIRATERONE
• GYJZZAJJENTSTP-NHFPKVKZSA-N
• BDBM50216168
• HY-109619
• SCHEMBL1961409
• MS-25350
• Q30647364
• (8alpha)-17-(pyridin-3-yl)androsta-4,16-dien-3-one
• 17-(3-Pyridyl)androsta-4,16-dien-3-one
• Abiraterone D4A metabolite
• (8R,9S,10R,13S,14S)-10,13-dimethyl-17-(pyridin-3-yl)-1,2,6,7,8,9,10,11,12,13,14,15-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
• Abiraterone (D4A)
• (8R,9S,10R,13S,14S)-10,13-dimethyl-17-pyridin-3-yl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one
• DA-62627
• A11351
• ?4-abiraterone
• Abiraterone (D4A)?

• MDL： MFCD31544313
• Inchi： 1S/C24H29NO/c1-23-11-9-18(26)14-17(23)5-6-19-21-8-7-20(16-4-3-13-25-15-16)24(21,2)12-10-22(19)23/h3-4,7,13-15,19,21-22H,5-6,8-12H2,1-2H3/t19-,21-,22-,23-,24+/m0/s1
• InChI Key： GYJZZAJJENTSTP-NHFPKVKZSA-N
• SMILES： O=C1C=C2CC[C@H]3[C@@H]4CC=C(C5C=NC=CC=5)[C@@]4(C)CC[C@@H]3[C@@]2(C)CC1

Computed Properties

• Exact Mass: 347.22507
• Monoisotopic Mass: 347.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: >141°C (dec.)
• Boiling Point: 504.6±50.0 °C at 760 mmHg
• Flash Point: 259.9±37.5 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
• PSA: 29.96
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

D4-abiraterone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：4°C, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives